Cas no 1353978-77-4 (2-Amino-N-(3-chloro-pyrazin-2-ylmethyl)-acetamide)

• Product Name: 2-Amino-N-(3-chloro-pyrazin-2-ylmethyl)-acetamide
• CAS No: 1353978-77-4
• MF: C₇H₉ClN₄O
• MW: 200.625559568405
• CID: 2167913
• Update Time: 2025-07-18

2-Amino-N-(3-chloro-pyrazin-2-ylmethyl)-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-n-(3-chloro-pyrazin-2-ylmethyl)-acetamide
• 2-Amino-N-((3-chloropyrazin-2-yl)methyl)acetamide
• AM94299
• 2-Amino-N-(3-chloropyrazin-2-ylmethyl)acetamide
• 2-Amino-N-(3-chloro-pyrazin-2-ylmethyl)-acetamide

• Inchi： 1S/C7H9ClN4O/c8-7-5(10-1-2-11-7)4-12-6(13)3-9/h1-2H,3-4,9H2,(H,12,13)
• InChI Key： XWSVHNHJYDYXQA-UHFFFAOYSA-N
• SMILES： ClC1C(CNC(CN)=O)=NC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 178
• Topological Polar Surface Area: 80.9

Additional information on 2-Amino-N-(3-chloro-pyrazin-2-ylmethyl)-acetamide

Introduction to 2-Amino-N-(3-chloro-pyrazin-2-ylmethyl)-acetamide (CAS No. 1353978-77-4) and Its Emerging Applications in Chemical Biology

The compound 2-Amino-N-(3-chloro-pyrazin-2-ylmethyl)-acetamide, identified by the chemical identifier CAS No. 1353978-77-4, represents a significant molecule in the realm of chemical biology and pharmaceutical research. This heterocyclic amide derivative has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive investigation in drug discovery and medicinal chemistry.

Structurally, 2-Amino-N-(3-chloro-pyrazin-2-ylmethyl)-acetamide features a pyrazine core substituted with a chloro group at the 3-position and an amide linkage connected to a methylamino group. This configuration imparts unique electronic and steric properties, which are critical for its interaction with biological targets. The presence of the chloro substituent on the pyrazine ring enhances its reactivity, enabling various functionalization strategies that are pivotal in synthesizing more complex derivatives.

In recent years, there has been a surge in interest regarding nitrogen-containing heterocycles due to their prevalence in bioactive natural products and synthetic drugs. Among these, pyrazine derivatives have shown promise as scaffolds for developing small-molecule modulators of key biological pathways. The compound 2-Amino-N-(3-chloro-pyrazin-2-ylmethyl)-acetamide is no exception, as it has been explored in several preclinical studies for its potential therapeutic effects.

One of the most compelling aspects of 2-Amino-N-(3-chloro-pyrazin-2-ylmethyl)-acetamide is its role as a precursor in the synthesis of more sophisticated molecules. Researchers have leveraged its reactive sites to develop libraries of derivatives with tailored pharmacological properties. For instance, modifications at the amide nitrogen or the chloro-substituted pyrazine ring have led to compounds with enhanced binding affinity and selectivity towards specific enzymes or receptors.

The field of kinase inhibition has seen significant advancements with the use of pyrazine-based inhibitors. Kinases are pivotal enzymes involved in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. Studies have demonstrated that derivatives of 2-Amino-N-(3-chloro-pyrazin-2-ylmethyl)-acetamide can modulate kinase activity by binding to their active sites or allosteric pockets. This has opened up new avenues for developing targeted therapies that exhibit improved efficacy and reduced side effects compared to traditional kinase inhibitors.

Moreover, the compound has been investigated for its potential role in addressing neurological disorders. The pyrazine scaffold is known to interact with neurotransmitter systems, making it a viable candidate for drugs targeting conditions such as Alzheimer's disease, Parkinson's disease, and depression. Preliminary studies suggest that 2-Amino-N-(3-chloro-pyrazin-2-ylmethyl)-acetamide can modulate the activity of neurotransmitter receptors, thereby influencing synaptic transmission and potentially alleviating symptoms associated with these disorders.

The synthesis of 2-Amino-N-(3-chloro-pyrazin-2-ylmethyl)-acetamide involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the preparation of a halogenated pyrazine derivative, followed by nucleophilic substitution to introduce the amino group at the desired position. Subsequent functionalization steps, such as reductive amination or amide bond formation, yield the final product. These synthetic strategies not only showcase the versatility of heterocyclic chemistry but also underscore the importance of optimizing reaction conditions for high yields and purity.

In terms of pharmacokinetic properties, 2-Amino-N-(3-chloro-pyrazin-2-ylmethyl)-acetamide exhibits promising characteristics that make it an attractive candidate for further development. Studies indicate that it possesses adequate solubility and stability under physiological conditions, which are essential for drug formulation and delivery. Additionally, preliminary toxicity assessments have shown that it is well-tolerated at moderate doses, suggesting a favorable safety profile.

The integration of computational methods into drug discovery has significantly accelerated the development pipeline for compounds like 2-Amino-N-(3-chloro-pyrazin-2-ylmethyl)-acetamide. Molecular modeling techniques have been employed to predict binding affinities and optimize molecular interactions with biological targets. These computational approaches not only save time but also provide valuable insights into how structural modifications can enhance pharmacological activity.

Looking ahead, the future prospects for 2-Amino-N-(3-chloro-pyrazin-2-ylmethyl)-acetamide are vast. Continued research efforts are expected to yield novel derivatives with enhanced therapeutic potential across multiple disease indications. Collaborative efforts between academic researchers and pharmaceutical companies will be crucial in translating laboratory findings into clinical applications that benefit patients worldwide.

In conclusion, 2-Amino-N-(3-chloro-pyrazin-2-ylmethyl)-acetamide (CAS No. 1353978-77-4) stands as a testament to the power of heterocyclic chemistry in addressing complex biological challenges. Its unique structure and versatile reactivity make it a valuable tool for developing new drugs targeting various diseases. As research progresses, this compound is poised to play an increasingly important role in shaping the future of medicinal chemistry and chemical biology.